![molecular formula C14H21ClN2O B1452694 1'-Methylspiro[chroman-2,4'-piperidin]-4-amine hydrochloride CAS No. 70505-90-7](/img/structure/B1452694.png)
1'-Methylspiro[chroman-2,4'-piperidin]-4-amine hydrochloride
Overview
Description
1-Methylspiro[chroman-2,4'-piperidin]-4-amine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and properties that make it a promising candidate for research in pharmacology, medicinal chemistry, and neuroscience.
Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound serves as a valuable scaffold for the development of therapeutically effective biologicals. Its structure is utilized by chemists and pharmacologists to create drugs with potential pharmacological effects .
Antidiabetic Agents
The spiro compound has shown promise in the development of antidiabetic agents. It has been involved in the synthesis of molecules that exhibit activity against diabetes-related targets .
Anticancer Research
Researchers have explored the use of this compound in anticancer research. It has been incorporated into compounds that demonstrate inhibitory effects against various cancer cell lines .
Antioxidant Properties
Due to its structural features, the compound has been studied for its antioxidant properties, which are crucial in combating oxidative stress-related diseases .
Anti-inflammatory Applications
The anti-inflammatory potential of this compound makes it a candidate for the development of new anti-inflammatory drugs, which could be beneficial in treating chronic inflammatory diseases .
Anti-obesity Research
This compound has also been investigated for its role in anti-obesity research, contributing to the understanding and treatment of obesity .
Antihypertensive Effects
The spiro compound’s structure is conducive to the development of antihypertensive agents, which are important for managing high blood pressure .
Antimalarial and Antitumor Activities
Finally, the compound has been part of studies focusing on antimalarial and antitumor activities, highlighting its potential in the treatment of malaria and tumors .
properties
IUPAC Name |
1'-methylspiro[3,4-dihydrochromene-2,4'-piperidine]-4-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O.ClH/c1-16-8-6-14(7-9-16)10-12(15)11-4-2-3-5-13(11)17-14;/h2-5,12H,6-10,15H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNVNAJGCZFCILW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2(CC1)CC(C3=CC=CC=C3O2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40656383 |
Source
|
| Record name | 1'-Methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40656383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1'-Methylspiro[chroman-2,4'-piperidin]-4-amine hydrochloride | |
CAS RN |
70505-90-7 |
Source
|
| Record name | 1'-Methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40656383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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